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Compound of Interest

Compound Name: Rhodinyl propionate

CAS No.: 105-89-5

Cat. No.: B089866

Get Quote

Technical Guide for Drug Development & Toxicology[1]

Executive Summary
Rhodinyl Propionate is a lipophilic ester widely utilized in the fragrance and flavor industries.

In biological systems, it functions primarily as a pro-moiety, relying on enzymatic bioactivation

to exert its effects.[2] Unlike direct receptor-binding ligands (e.g., GPCR agonists), its

"mechanism of action" is defined by its metabolic hydrolysis and the subsequent

pharmacodynamics of its two active metabolites: Rhodinol (a monoterpene alcohol with

antimicrobial and anti-inflammatory properties) and Propionic Acid (a short-chain fatty acid

involved in mitochondrial metabolism and epigenetic regulation).[2]

This guide analyzes the compound's journey from membrane partitioning to mitochondrial

integration, providing researchers with the protocols necessary to validate its stability, cleavage

kinetics, and safety profile.
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The biological activity of rhodinyl propionate begins with its interaction with cellular

membranes. As a terpene ester, it possesses high lipophilicity, allowing it to act as a

permeation enhancer or a depot for sustained release of rhodinol.

Lipophilicity (LogP): ~4.33[1][2]

Molecular Weight: 212.33 g/mol [1][2]

Mechanism: The propionate esterification masks the polar hydroxyl group of rhodinol,

significantly increasing membrane permeability compared to the parent alcohol. This allows

the molecule to partition rapidly into the stratum corneum (in topical applications) or lipid

bilayers, where it serves as a substrate for tissue-resident esterases.[2]

The Core Mechanism: Enzymatic Bioactivation
The rate-limiting step in the biological activity of rhodinyl propionate is hydrolysis.[2] This

process is mediated by Carboxylesterases (CES), primarily located in the liver (microsomes),

skin, and intestinal mucosa.[2]

The Hydrolysis Pathway
Upon entry into a metabolically active environment (e.g., hepatocytes or keratinocytes),

rhodinyl propionate undergoes nucleophilic attack by the serine residue in the catalytic triad

of CES enzymes.

Reaction:

[1][2]

Visualization: Metabolic & Signaling Pathway
The following diagram illustrates the cleavage of rhodinyl propionate and the divergent

pathways of its metabolites.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://foodb.ca/compounds/FDB016189
https://en.wikipedia.org/wiki/Rhodinol
https://foodb.ca/compounds/FDB016189
https://en.wikipedia.org/wiki/Rhodinol
https://en.wikipedia.org/wiki/Rhodinol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://en.wikipedia.org/wiki/Rhodinol
https://en.wikipedia.org/wiki/Rhodinol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://foodb.ca/compounds/FDB016189
https://en.wikipedia.org/wiki/Rhodinol
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular / Membrane

Cytosol / Microsomes

Downstream Biological Effects

Rhodinyl Propionate
(Lipophilic Ester)

Carboxylesterases
(CES1 / CES2)

 Substrate Binding

Metabolite A:
Rhodinol

(Monoterpene Alcohol)

 Hydrolysis

Metabolite B:
Propionic Acid

(SCFA)

 Hydrolysis

Bacterial Membrane
Disruption

(Antimicrobial)

 Lipophilic Interaction

Cytokine Modulation
(Anti-inflammatory)

 NF-kB Inhibition (Proposed)

Mitochondrial Entry
(Propionyl-CoA)

 Activation to CoA

Histone Propionylation
(Epigenetic Reg)

 Nuclear Translocation

Click to download full resolution via product page

Figure 1: Biotransformation pathway of Rhodinyl Propionate showing enzymatic hydrolysis

and divergent pharmacodynamic effects of metabolites.[1][2]

Pharmacodynamics of Metabolites[3][4]
Metabolite A: Rhodinol (The Bioactive Effector)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body-img#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://www.benchchem.com/product/b089866/docs?utm_src=pdf-body#rhodinyl-propionate-metabolic-disposition-bioactive-mechanisms
https://foodb.ca/compounds/FDB016189
https://en.wikipedia.org/wiki/Rhodinol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089866?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Rhodinol (a mixture of citronellol isomers) drives the pharmacological potential of the

compound.

Antimicrobial Action: Rhodinol disrupts the lipid fraction of bacterial plasma membranes,

increasing permeability and causing leakage of intracellular ions (K+) and ATP. This makes it

effective against Gram-positive bacteria (e.g., Staphylococcus aureus).[2]

Anti-Inflammatory Potential: Terpene alcohols have been shown to inhibit the NF-κB

signaling pathway, reducing the expression of pro-inflammatory cytokines like TNF-α and IL-

6.[1][2]

Metabolite B: Propionic Acid (The Metabolic Integrator)
Mitochondrial Flux: Propionate is activated to Propionyl-CoA, which enters the Krebs cycle

via conversion to Methylmalonyl-CoA and subsequently Succinyl-CoA.[1][2]

Epigenetic Modulation: Recent studies indicate that intracellular propionate can act as a

histone deacetylase (HDAC) inhibitor or directly propionylate histone lysine residues (e.g.,

H3K14pr), potentially altering gene expression profiles related to metabolic stress.[2]

Experimental Protocols for Validation
To validate the mechanism and stability of rhodinyl propionate in a drug development context,

the following assays are required.

Protocol 1: In Vitro Metabolic Stability (Liver S9
Fraction)
Objective: Determine the intrinsic clearance (

) and half-life (

) of the ester hydrolysis.[2]

Reagents:

Pooled Human Liver S9 Fraction (20 mg/mL protein).[2]
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NADPH Regenerating System (cofactor, optional if focusing only on esterases, but

recommended for Phase I oxidative checks).[2]

Test Compound: Rhodinyl Propionate (1 µM final conc).[2]

Internal Standard: Diphenhydramine or similar.[2]

Workflow:

Pre-incubation: Thaw S9 fraction and dilute to 0.5 mg/mL in Phosphate Buffered Saline

(PBS, pH 7.4). Pre-incubate at 37°C for 5 mins.

Initiation: Add Rhodinyl Propionate (from 10 mM DMSO stock) to initiate reaction.

Sampling: At time points

min, remove 50 µL aliquots.

Quenching: Immediately add 200 µL ice-cold Acetonitrile (containing Internal Standard) to

stop enzymatic activity.

Analysis: Centrifuge (4000g, 20 min) and analyze supernatant via LC-MS/MS. Monitor

parent depletion and Rhodinol formation.

Data Output Table:

Parameter Formula Interpretation

Elimination Rate Constant (

)
Rate of ester hydrolysis.[1][2]

Half-life (

)

Stability duration in tissue.[1]

[2]

Intrinsic Clearance (

)
Efficiency of bioactivation.[1]
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Protocol 2: Antimicrobial Time-Kill Assay (Mechanistic
Confirmation)
Objective: Confirm that activity is driven by membrane disruption (characteristic of Rhodinol)

rather than receptor binding.[1][2]

Workflow:

Culture: Grow S. aureus to log phase (

CFU/mL).

Treatment: Expose bacteria to:

Group A: Rhodinyl Propionate (Prodrug).

Group B: Rhodinol (Active Metabolite).

Group C: Control (Vehicle).

Sampling: Plate aliquots at 0, 2, 4, and 24 hours.

Logic: If Group A shows a lag phase compared to Group B, it confirms the requirement for

hydrolysis (bioactivation). If Group A is inactive in esterase-deficient media, the MoA is

confirmed as metabolite-driven.[1][2]

Safety & Toxicology (AOP)
In a regulatory context (e.g., RIFM/IFRA), the mechanism of toxicity is linked to the Skin

Sensitization Adverse Outcome Pathway (AOP).

Molecular Initiating Event: Rhodinyl propionate itself is a weak sensitizer. However,

autoxidation of the terpene moiety (rhodinol) can form hydroperoxides.

Haptenization: These hydroperoxides can react with skin proteins (keratin) to form

immunogenic complexes.

Key Event: Activation of dendritic cells and migration to lymph nodes.
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Risk Mitigation: Formulations must include antioxidants (e.g., BHT, Tocopherol) to prevent

the formation of sensitizing oxidation products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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